Cas no 1270317-75-3 (2-amino-2-(4-chloro-2,5-difluorophenyl)acetic acid)

• Product Name: 2-amino-2-(4-chloro-2,5-difluorophenyl)acetic acid
• CAS No: 1270317-75-3
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 6486463
• PubChem ID: 77128771
• Update Time: 2025-05-28

2-amino-2-(4-chloro-2,5-difluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-chloro-2,5-difluorophenyl)acetic acid
• 1270317-75-3
• EN300-1963712

• Inchi： 1S/C8H6ClF2NO2/c9-4-2-5(10)3(1-6(4)11)7(12)8(13)14/h1-2,7H,12H2,(H,13,14)
• InChI Key： FDXKCAZIADXWMV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)C(C(=O)O)N)F

Computed Properties

• Exact Mass: 221.0055125g/mol
• Monoisotopic Mass: 221.0055125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-(4-chloro-2,5-difluorophenyl)acetic acid

Comprehensive Overview of 2-amino-2-(4-chloro-2,5-difluorophenyl)acetic acid (CAS No. 1270317-75-3)

2-amino-2-(4-chloro-2,5-difluorophenyl)acetic acid (CAS No. 1270317-75-3) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique aryl-substituted acetic acid structure, has garnered attention due to its potential as a building block for drug discovery and small molecule synthesis. The presence of amino and halogenated phenyl groups makes it a versatile intermediate for designing bioactive molecules targeting enzymes and receptors.

In recent years, the demand for fluorinated pharmaceutical intermediates like 2-amino-2-(4-chloro-2,5-difluorophenyl)acetic acid has surged, driven by the growing interest in precision medicine and targeted therapies. Researchers frequently search for "fluorine in drug design" or "halogenated amino acids uses," reflecting the compound's relevance in modern medicinal chemistry. Its CAS No. 1270317-75-3 is often queried in scientific databases, underscoring its importance in high-throughput screening and structure-activity relationship (SAR) studies.

The compound's synthetic route typically involves chiral resolution or asymmetric catalysis, topics frequently explored in "green chemistry" discussions. Environmental concerns have led to increased searches for "sustainable synthesis of fluorinated compounds," aligning with the industry's shift toward eco-friendly processes. Analytical techniques such as HPLC purity analysis and NMR characterization are critical for quality control, addressing common queries like "how to validate chiral purity."

Beyond pharmaceuticals, 2-amino-2-(4-chloro-2,5-difluorophenyl)acetic acid finds niche applications in agrochemical research, particularly in developing herbicide precursors. This connects to trending topics like "crop protection chemicals" and "low-toxicity pesticides." Its meta-substituted difluorophenyl moiety is structurally analogous to several commercial agrochemicals, making it a valuable reference for patent literature searches.

From a regulatory perspective, the compound's safety data and handling guidelines are frequently updated to comply with REACH and FDA standards. Laboratories often search for "storage conditions for amino acid derivatives" or "stability of halogenated compounds," emphasizing the need for proper material handling protocols. Its crystalline form and solubility profile are also key parameters for industrial scale-up, resonating with queries about "formulation optimization."

In summary, 2-amino-2-(4-chloro-2,5-difluorophenyl)acetic acid (CAS No. 1270317-75-3) represents a critical research chemical bridging multiple disciplines. Its intersection with drug development, sustainable chemistry, and agricultural innovation ensures its continued relevance in scientific literature and industrial applications.